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Compound of Interest

Compound Name: 1,3-Dichloro-2-propanol-d5

Cat. No.: B565287

Essential Safety and Handling Guide for 1,3-
Dichloro-2-propanol-d5

This guide provides critical safety protocols and logistical plans for the handling and disposal of
1,3-Dichloro-2-propanol-d5 (CAS No. 1173020-20-6). Adherence to these procedures is
essential for ensuring the safety of all laboratory personnel and minimizing environmental
impact.

Hazard Identification

1,3-Dichloro-2-propanol-d5 is a deuterated analog of 1,3-Dichloro-2-propanol (CAS No. 96-
23-1). The toxicological properties are expected to be similar to its non-deuterated counterpatrt,
which is a combustible liquid that is toxic if swallowed or in contact with skin, causes serious
eye irritation, and is suspected of causing cancer.[1][2][3][4] It may also cause respiratory
irritation and damage to organs such as the liver and kidneys through prolonged or repeated
exposure.[2][5]

GHS Hazard Statements:
e H227: Combustible liquid[1]
e H301 + H311: Toxic if swallowed or in contact with skin[2]

e H312: Harmful in contact with skin[1][3]
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e H315: Causes skin irritation[2]

e H319: Causes serious eye irritation[2]

o H330: Fatal if inhaled[2]

o H335: May cause respiratory irritation[2]

e H350: May cause cancer[1][3]

e H370: Causes damage to organs (Liver)[2]

o H372: Causes damage to organs (Liver, Blood, Kidney) through prolonged or repeated
exposure[2]

Quantitative Data

The following table summarizes key quantitative data for 1,3-Dichloro-2-propanol. Data for the
deuterated form is limited, so information for the non-deuterated analog is provided.
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Property

Value

Molecular Formula

CsDsHCI20[6]

Molecular Weight 134.02 g/mol [6][7]

Colorless to yellow, slightly viscous liquid with
Appearance

an ethereal odor[8][9][10]
Boiling Point 174.3 °C[9][11]
Melting Point -4 °C[11][12]
Flash Point 85 °C (185 °F)[13] or 74 °C (165 °F)[4][12]
Density 1.39 g/cm3 at 20 °C[12]

Solubility in Water

110 g/L at 20 °C[12]

LDso (Oral, Rat)

81 - 110 mg/kg[2][12][13]

LDso (Dermal, Rabbit) 590 - 800 mg/kg[2][13][14]
LCso (Inhalation, Rat) 125 ppm (4 h)[2][14]
Storage Temperature -20°C[6]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure through inhalation, skin
contact, and eye contact.

e Hand Protection: Viton® or Viton®/Butyl laminate gloves are recommended for the highest
level of protection against chlorinated hydrocarbons.[15] Standard nitrile gloves should be
avoided for anything other than incidental contact.[15] Always inspect gloves for damage
before use and dispose of them as hazardous waste.[3][15]

o Eye Protection: Chemical splash goggles that meet ANSI Z87.1 standards are required to
protect against splashes and vapors.[15]

o Face Protection: A face shield worn over chemical splash goggles is recommended when
handling larger quantities (>500 mL) or when there is a significant risk of splashing.[15][16]
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o Body Protection: A flame-resistant lab coat should be worn to protect against splashes of this
combustible liquid.[15] Disposable garments may be considered for handling highly
hazardous materials.[3]

o Footwear: Closed-toe, chemical-resistant shoes are required to prevent exposure from spills.
[15]

o Respiratory Protection: All work must be conducted in a certified chemical fume hood to
prevent the inhalation of vapors.[1][15][17] If exposure limits are exceeded, a NIOSH/MSHA-
approved respirator with an appropriate cartridge for organic vapors and acid gases should
be used.[3][13]
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4 PPE Selection for 1,3-Dichloro-2-propanol-d5
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Figure 1: PPE selection workflow for handling 1,3-Dichloro-2-propanol-d5.
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Operational Plan: Step-by-Step Handling Procedure

Due to its carcinogenic properties, work with this chemical should be performed in a designated
area.[1][17]

e Preparation:

[¢]

Ensure a certified chemical fume hood is operational.[15]

[e]

Verify the availability and accessibility of an eyewash station and safety shower.[13]

o

Assemble all necessary equipment and materials, including the chemical, solvents,
glassware, and waste containers, inside the fume hood.

o

Don the required PPE as outlined above.

+ Handling and Dispensing:

[¢]

Use a bottle carrier for transporting the chemical.[15]

[e]

Ground and bond containers when transferring material to prevent static discharge.[13]

o

Perform all manipulations, including weighing and dispensing, within the fume hood to
minimize vapor exposure.[17]

o

Dispense the liquid slowly and carefully to avoid splashing.[15]

o

Keep containers tightly closed when not in use.[13]

e Post-Handling:

[e]

Decontaminate all surfaces and equipment within the fume hood with an appropriate
solvent.[15]

[¢]

Properly label and seal all waste containers.

o

Remove PPE before leaving the work area, disposing of single-use items as hazardous
waste.[15]
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o Wash hands thoroughly with soap and water after handling the chemical.[13][15]

4 )

Safe Handling Workflow

1. Preparation
- Verify fume hood, eyewash, shower
- Assemble materials in hood
- Don appropriate PPE

2. Handling & Dispensing
- Transport with bottle carrier
- Ground containers
- Work inside fume hood
- Dispense slowly, keep closed

3. Post-Handling
- Decontaminate work area
- Seal waste containers
- Remove and dispose of PPE
- Wash hands thoroughly

End of Procedure

Click to download full resolution via product page

Figure 2: Step-by-step workflow for the safe handling of 1,3-Dichloro-2-propanol-d5.

Emergency Procedures
Spill Response:
+ Evacuate: Immediately evacuate the area if the spill is large or outside of a fume hood.

 |solate: Isolate the spill area for at least 50 meters (150 feet) for liquids.[5][10]

o \entilate: Ensure the area is well-ventilated.[13]
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» Contain: For small spills within a fume hood, absorb the spill with an inert material like
vermiculite, sand, or earth.[13] Do not use combustible materials like paper towels as the
primary absorbent.

o Collect: Place the absorbent material and any contaminated items into a suitable, sealed
container for hazardous waste disposal.[13]

o Decontaminate: Clean the spill area with soap and water.[5][10]
Exposure Response:

e Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. Seek immediate medical attention.[13][14]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[13][14] Seek immediate medical attention.[13]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[13][14] Seek immediate medical attention.
[13]

 Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do not induce
vomiting. Seek immediate medical attention.[13][14]

Disposal Plan
All waste containing 1,3-Dichloro-2-propanol-d5 must be treated as hazardous waste. Given
its composition, it should be segregated as halogenated organic waste.[18][19][20]

+ Waste Segregation:

o Do not mix halogenated waste with non-halogenated waste, as this significantly increases
disposal costs.[18][19][21]

o Keep deuterated waste separate from non-deuterated waste streams if required by your
institution's policies, although the primary disposal driver is its halogenated and toxic
nature.
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o Waste Collection:

o Collect all liquid waste containing 1,3-Dichloro-2-propanol-d5 in a designated, properly
labeled hazardous waste container.[15] The container must be made of a chemically
resistant material and have a secure, tight-fitting lid.[15]

o Collect all solid waste that has come into contact with the chemical (e.g., gloves, pipette
tips, absorbent materials) in a separate, sealed, and labeled container for solid hazardous

waste.[15]
e Labeling and Storage:

o Label all waste containers with "Hazardous Waste," the full chemical name ("1,3-Dichloro-
2-propanol-d5"), and the associated hazards (e.g., Toxic, Carcinogen, Combustible).

o Store the sealed hazardous waste containers in a designated satellite accumulation area
within the laboratory, away from incompatible materials like strong oxidizing agents.[13]
[15]

» Final Disposal:

o Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office. Do not pour this chemical down the drain.
[19]
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/Disposal Workflow for 1,3-Dichloro-2-propano|-d5\
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Figure 3: Waste disposal workflow for 1,3-Dichloro-2-propanol-d5.
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By strictly adhering to these safety and handling protocols, researchers can minimize the risks
associated with 1,3-Dichloro-2-propanol-d5 and ensure a safe laboratory environment.
Always consult your institution's specific safety guidelines and Chemical Hygiene Plan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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